(5Z)-2-(4-fluorophenyl)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C27H18FN5O2S
• Molecular Weight: 495.5 g/mol
• IUPAC Name: (5Z)-2-(4-fluorophenyl)-5-[[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C27H18FN5O2S/c1-35-22-13-9-17(10-14-22)24-19(16-32(30-24)21-5-3-2-4-6-21)15-23-26(34)33-27(36-23)29-25(31-33)18-7-11-20(28)12-8-18/h2-16H,1H3/b23-15-
• InChI Key: NQVKGELVWMIWSG-HAHDFKILSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)F)S3)C6=CC=CC=C6
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)F)S3)C6=CC=CC=C6

Description

The compound is a heterocyclic molecule featuring a thiazolo[3,2-b][1,2,4]triazol-6(5H)-one core fused with a (Z)-configured benzylidene group. Key structural elements include:

• 1-Phenyl-3-(4-methoxyphenyl)pyrazole moiety at position 5, introducing steric bulk and π-π stacking capabilities.
• Methoxy group on the pyrazole’s phenyl ring, enhancing solubility through polar interactions .

This architecture positions the compound within a broader class of thiazole-triazolone hybrids, often explored for pharmacological applications due to their ability to modulate biological targets via diverse non-covalent interactions.

Comparison with Similar Compounds

Implications of Structural Differences

Physicochemical Properties

• Solubility : Methoxy/ethoxy groups enhance aqueous solubility compared to hydrophobic fluorophenyl or methylphenyl substituents .
• Metabolic Stability : Fluorine atoms may reduce oxidative metabolism, while bulky ethoxy groups could hinder enzymatic degradation .

Hypothesized Bioactivity

• Target Binding : The fluorophenyl group may engage in hydrophobic pockets, whereas methoxy/ethoxy substituents could participate in hydrogen bonding.